Cas no 356783-46-5 (6-fluoro-2-pyrazinecarbonitrile)

6-Fluoro-2-pyrazinecarbonitrile is a fluorinated pyrazine derivative characterized by the presence of a cyano group at the 2-position and a fluorine substituent at the 6-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. Its electron-withdrawing groups enhance reactivity, making it valuable for nucleophilic substitution and cross-coupling reactions. The fluorine atom contributes to improved metabolic stability and bioavailability in drug design. With high purity and consistent performance, 6-fluoro-2-pyrazinecarbonitrile is suitable for research and industrial applications requiring precise functionalization of pyrazine scaffolds. Proper handling and storage under inert conditions are recommended to maintain stability.
6-fluoro-2-pyrazinecarbonitrile structure
356783-46-5 structure
Product Name:6-fluoro-2-pyrazinecarbonitrile
CAS No:356783-46-5
MF:C5H2FN3
MW:123.087883472443
MDL:MFCD23382429
CID:1472826
PubChem ID:22662796
Update Time:2025-05-27

6-fluoro-2-pyrazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-2-pyrazinecarbonitrile
    • KB-248701
    • ANW-52702
    • SureCN3711446
    • AG-L-19742
    • CTK4F6063
    • AK-50997
    • favipiravir Impurity 6
    • DB-229534
    • Z1681360134
    • AKOS017344412
    • AT18572
    • 6-fluoropyrazine-2-carbonitrile
    • CS-0216051
    • SY273802
    • 356783-46-5
    • IPCWXWVPLCJMJQ-UHFFFAOYSA-N
    • SCHEMBL6375657
    • MFCD23382429
    • 6-Fluoro-pyrazine-2-carbonitrile
    • EN300-3263824
    • 6-fluoro-2-pyrazinecarbonitrile
    • MDL: MFCD23382429
    • Inchi: 1S/C5H2FN3/c6-5-3-8-2-4(1-7)9-5/h2-3H
    • InChI Key: IPCWXWVPLCJMJQ-UHFFFAOYSA-N
    • SMILES: FC1=CN=CC(C#N)=N1

Computed Properties

  • Exact Mass: 123.02327524g/mol
  • Monoisotopic Mass: 123.02327524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.6Ų

6-fluoro-2-pyrazinecarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$155.00 2023-05-18
TRC
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$ 800.00 2023-09-07
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$1194.00 2023-05-18
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Enamine
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eNovation Chemicals LLC
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